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Compound of Interest

Compound Name: Cloforex

Cat. No.: B087936 Get Quote

Essential guidance for the safe and compliant disposal of Cloforex, ensuring the protection of

laboratory personnel and the environment.

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to maintaining a safe and compliant laboratory

environment. While specific disposal protocols for Cloforex are not readily available, a

conservative approach aligned with the disposal of hazardous and controlled substances is

essential. This guide provides a framework for the safe disposal of research quantities of

Cloforex, drawing upon best practices for analogous compounds.

Chemical and Physical Properties of Cloforex
A thorough understanding of a compound's properties is the first step in ensuring its safe

handling and disposal.
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Property Value

Chemical Formula C₁₃H₁₈ClNO₂

Molar Mass 255.74 g/mol

CAS Number 14261-75-7

Classification Anorectic of the amphetamine class

Appearance Solid (consult product-specific information)

Solubility
Consult Safety Data Sheet (SDS) from the

supplier

Experimental Protocol: General Disposal of
Amphetamine-Like Substances in a Laboratory
Setting
In the absence of explicit instructions for Cloforex, the following protocol for the disposal of

amphetamine-like hazardous waste should be followed. This procedure prioritizes safety and

regulatory compliance.

Objective: To safely dispose of unwanted Cloforex and contaminated materials in a manner

that complies with institutional and environmental regulations.

Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves

Designated, labeled hazardous waste container (black for hazardous chemical waste)

Waste manifest or inventory log

Chemical spill kit

Procedure:
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Consult Institutional Guidelines: Before initiating any disposal procedure, consult your

institution's Environmental Health and Safety (EHS) office for specific protocols and

requirements for hazardous chemical waste.

Segregate Waste:

Unused/Expired Product: Keep pure chemical, expired reagents, or surplus material in its

original, clearly labeled container. Do not mix with other waste streams.

Contaminated Labware (Solid): Collect all contaminated solid materials such as gloves,

pipette tips, and absorbent paper in a designated hazardous waste container.

Contaminated Labware (Liquid): Collect all liquid waste, including unused solutions and

solvent rinses, in a compatible, sealed, and clearly labeled hazardous waste container.

Sharps: Any contaminated sharps (e.g., needles, scalpels) must be placed in a designated

sharps container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name, "Cloforex."

Storage: Store the hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials.

Arrange for Pickup: Contact your institution's EHS department to schedule a pickup by a

licensed hazardous waste disposal contractor. Provide them with an accurate inventory of

the waste.

Documentation: Complete all necessary waste manifest forms provided by the EHS office

and the disposal contractor. Retain a copy for your records.

Spill Management: In the event of a spill, immediately alert personnel and evacuate the area

if necessary. For small spills, use an appropriate absorbent material from a chemical spill kit

to contain and collect the material. All cleanup materials must be disposed of as hazardous

waste. For large spills, contact your institution's emergency response team.
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Chemical Neutralization (for consideration and
research)
While not a standard disposal procedure, research has explored the chemical degradation of

amphetamine-type stimulants through oxidation as a potential alternative to incineration.[1]

Studies have investigated the use of oxidants such as ozone and sodium hypochlorite to break

down these compounds.[1] However, it is crucial to note that specific protocols for the effective

and safe neutralization of Cloforex have not been published. Any attempt at chemical

neutralization should only be conducted by qualified personnel after a thorough risk

assessment and methods validation, and in compliance with all institutional and regulatory

guidelines.

Logical Workflow for Cloforex Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Cloforex in a laboratory setting.
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Disclaimer: This information is intended as a guide and does not supersede local, state, or

federal regulations, nor the specific guidelines of your institution. Always prioritize safety and

consult with your Environmental Health and Safety department for definitive procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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